Methyl 1,2,3-triazine-5-carboxylate
Overview
Description
Methyl 1,2,3-triazine-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This heterocyclic compound is synthesized through a multi-step process, and its unique structure makes it an interesting molecule for studying its mechanism of action and physiological effects.
Scientific Research Applications
Reactivity and Synthesis
A significant aspect of the research on methyl 1,2,3-triazine-5-carboxylate involves its reactivity and synthesis. Quiñones et al. (2021) demonstrated the remarkably fast reactions of methyl 1,2,3-triazine-5-carboxylate with alkyl and aryl amidines, providing pyrimidines in high yields. This study highlighted the compound's rapid reaction rates and its versatility in synthesizing pyrimidine derivatives (Quiñones, Wu, & Boger, 2021). Another study by Taylor and Macor (1985) discussed the synthesis of 5-substituted-4,5-dihydro-1,2,4-triazin-6-ones, showcasing the compound's potential in creating diverse triazine derivatives (Taylor & Macor, 1985).
Biomedical Applications
In the biomedical field, methyl 1,2,3-triazine-5-carboxylate derivatives have been explored for their potential as anti-tumor agents. Badrey and Gomha (2012) synthesized various triazine and triazepine derivatives as potential anti-tumor agents, showing the compound's relevance in cancer research (Badrey & Gomha, 2012).
Analytical Chemistry and Mass Spectrometry
Paudler and Herbener (1967) analyzed the mass spectra of esters of 1,2,4-triazine-3-carboxylic acid, including derivatives of methyl 1,2,3-triazine-5-carboxylate. This research is crucial for understanding the fragmentation patterns and analytical properties of triazine derivatives in mass spectrometry (Paudler & Herbener, 1967).
Heterocyclic Chemistry
In the realm of heterocyclic chemistry, Neunhoeffer et al. (1993) synthesized 1,2,3-triazinecarboxylates, providing insights into the rearrangement and oxidation processes of triazine derivatives (Neunhoeffer, Bopp, & Diehl, 1993). Similarly, Kaminski (2000) described the synthesis and application of triazine-based condensing reagents, highlighting the broad utility of triazine derivatives in synthesizing various chemical compounds (Kaminski, 2000).
Advanced Material Synthesis
Wang et al. (2014) synthesized 4-(phenylamino)-pyrrolo[2,1-f][1,2,4]triazine derivatives for imaging of p38α mitogen-activated protein kinase. This study showcases the potential of triazine derivatives in the development of novel imaging agents for biomedical applications (Wang, Gao, & Zheng, 2014).
properties
IUPAC Name |
methyl triazine-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O2/c1-10-5(9)4-2-6-8-7-3-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZONTPIFZFRSGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=NN=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00569167 |
Source
|
| Record name | Methyl 1,2,3-triazine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00569167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1,2,3-triazine-5-carboxylate | |
CAS RN |
150017-40-6 |
Source
|
| Record name | Methyl 1,2,3-triazine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00569167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 150017-40-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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